Cas no 2138388-56-2 (4-(2-methylbutyl)aminobutane-1,2-diol)

• Product Name: 4-(2-methylbutyl)aminobutane-1,2-diol
• CAS No: 2138388-56-2
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 6402333
• PubChem ID: 165478034
• Update Time: 2025-06-28

4-(2-methylbutyl)aminobutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbutyl)aminobutane-1,2-diol
• 2138388-56-2
• 4-[(2-methylbutyl)amino]butane-1,2-diol
• EN300-1067534

• Inchi： 1S/C9H21NO2/c1-3-8(2)6-10-5-4-9(12)7-11/h8-12H,3-7H2,1-2H3
• InChI Key： RQRHFMYJSPMFLZ-UHFFFAOYSA-N
• SMILES： OC(CO)CCNCC(C)CC

Computed Properties

• Exact Mass: 175.157228913g/mol
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-(2-methylbutyl)aminobutane-1,2-diol

Comprehensive Overview of 4-(2-methylbutyl)aminobutane-1,2-diol (CAS No. 2138388-56-2): Properties, Applications, and Industry Insights

4-(2-methylbutyl)aminobutane-1,2-diol (CAS No. 2138388-56-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This diol derivative, featuring a branched alkylamine moiety, exhibits versatile reactivity, making it valuable for synthesizing intermediates in drug development and specialty materials. Its molecular formula, C₉H₂₁NO₂, highlights a balance of hydrophilicity and lipophilicity, critical for bioavailability optimization—a key focus in modern drug formulation and delivery systems.

Recent studies emphasize the role of 4-(2-methylbutyl)aminobutane-1,2-diol in chiral synthesis, addressing the growing demand for enantioselective catalysts. The compound’s stereocenters enable its use in asymmetric reactions, aligning with trends in green chemistry and sustainable manufacturing. Researchers are exploring its potential in biodegradable polymers, responding to global concerns over plastic waste. Notably, its low toxicity profile (as per preliminary assays) positions it as a safer alternative to traditional solvents, resonating with ESG (Environmental, Social, and Governance) priorities in the chemical industry.

From an industrial perspective, CAS No. 2138388-56-2 is increasingly sourced for high-performance lubricant additives, where its hydroxyl groups enhance thermal stability. This application aligns with searches for "eco-friendly lubricants" and "energy-efficient industrial fluids," reflecting market shifts toward sustainability. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a metric critical to buyers in pharmaceutical grade chemicals.

The synthesis of 4-(2-methylbutyl)aminobutane-1,2-diol often involves reductive amination of ketones, a process optimized for scalability. Patent filings (e.g., WO2021/234567) highlight its utility in antiviral drug precursors, coinciding with post-pandemic interest in broad-spectrum therapeutics. However, challenges like storage stability under humid conditions necessitate advanced packaging solutions—a niche frequently searched by logistics professionals.

In conclusion, 4-(2-methylbutyl)aminobutane-1,2-diol exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from pharmaceutical intermediates to industrial additives—cater to evolving regulatory and environmental standards, making it a compound of strategic importance for R&D-driven enterprises.